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Compound of Interest

Compound Name: Indanthrone

Cat. No.: B1215505

Introduction

Indanthrone, also known as C.I. Vat Blue 4 or Indanthrene, is a synthetic anthraquinone vat
dye renowned for its exceptional colorfastness properties when applied to cellulose fibers such
as cotton, linen, and viscose.[1][2] Its chemical structure, (C2sH1aN204), provides a deep,
reddish-blue shade with high stability against light, washing, and chemical agents.[3][4] These
characteristics make it a preferred colorant for textiles requiring high durability, including
workwear, military uniforms, and high-quality denim.[5]

This document provides detailed protocols for the application of Indanthrone as a vat dye for
cellulose fibers, intended for use by researchers and scientists in textile chemistry and material
science. The procedures cover the key stages of the vat dyeing process: reduction (vatting),
dyeing, oxidation, and after-treatment (soaping).

Chemical Principle

The application of vat dyes is a multi-stage process dictated by the dye's insolubility in water.[5]
[6] The core principle involves the reversible reduction and oxidation of the dye molecule.

« Vatting (Reduction): The insoluble Indanthrone pigment, which contains carbonyl (>C=0)
groups, is chemically reduced in a heated alkaline solution. A strong reducing agent, typically
sodium hydrosulfite (Na2S204), converts the carbonyl groups into hydroxyl groups (-OH),
forming the water-soluble sodium salt of the leuco-Indanthrone.[7][8] This leuco form is
substantive to cellulose fibers.[6]
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» Dyeing (Adsorption & Diffusion): The cellulose substrate is immersed in the leuco-dye
solution. The soluble dye molecules adsorb onto the fiber surface and diffuse into the
amorphous regions of the cellulose structure.

o Oxidation: After dyeing, the leuco-dye is converted back to its original insoluble pigment form
within the fiber.[8] This is achieved by exposure to an oxidizing agent, such as atmospheric
oxygen or, more commonly, a solution of hydrogen peroxide or sodium perborate.[1][9] This
step traps the large, insoluble dye molecules inside the fiber, leading to high wet fastness.

e Soaping: A final high-temperature wash with a detergent solution is crucial.[1][10] This step
removes any loosely adhering surface pigment and helps the dye molecules aggregate and
crystallize within the fiber, which fully develops the final shade and maximizes the fastness
properties.[2]

Data Presentation

Quantitative data for Indanthrone (C.I. Vat Blue 4) is summarized below.

Table 1: Physicochemical Properties of Indanthrone (C.I. Vat Blue 4)

Property Value Reference(s)
C.l. Name Vat Blue 4 [3][11]

C.l. Number 69800 [3][4]

CAS Number 81-77-6 [3][4]
Molecular Formula C28H14N204 [31[4]
Molecular Weight 442.42 g/mol [3114]
Appearance Blue-black powder [3]

- Insoluble in water; soluble in
Solubility [11][12]
reduced leuco form

Dye Classification IN (Indanthrene Normal) [31[6]

Table 2: Typical Colorfastness Properties of Indanthrone (C.l. Vat Blue 4) on Cotton
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Rating (Scale Rating (Scale

Fasthess Test Standard Reference(s)
1-5) 1-8)
_ ISO 105-B02
Lightfastness - 6-7 (]
(Xenon-Arc)
_ AATCC 16.3
Lightfastness - 7-8 [31[11]

(Xenon-Arc)

ISO 105-C10

Washin 4-5 - 9
’ (60°C) [°]
Rubbin Dry: 4-5, Wet: 3- 13] (Typical for
X AATCC TM8 Y i [13] (Typ
(Crocking) 4 Vat Dyes)
14][15] (Typical
Perspiration AATCC TM15 4-5 ] [14](15] (Typ

for Vat Dyes)

(Note: Fastness
ratings can vary
based on the
depth of shade
and the specific
processing

conditions.)

Experimental Protocols

These protocols are designed for laboratory-scale exhaust dyeing of cotton fabric. All
percentages are based on the weight of fabric (owf), and concentrations are for the total liquor
volume. The liquor ratio (M:L) recommended is 1:20. Indanthrone is an IN-class dye, typically
requiring dyeing temperatures of 50-60°C.[6][8]

4.1 Materials and Equipment
o Substrate: Scoured and bleached 100% cotton fabric.
e Dye: Indanthrone (C.l. Vat Blue 4) powder.

e Chemicals:
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o Sodium Hydroxide (NaOH), flakes or 50% solution.

o Sodium Hydrosulfite (Na2S20a4), powder.

o Wetting Agent (non-ionic).

o Sequestering Agent (e.g., EDTA).

o Hydrogen Peroxide (H202, 35% solution).

o Acetic Acid (CH3COOH), glacial.

o Non-ionic Detergent.

o Soda Ash (Naz2COs).

e Equipment:

o Laboratory dyeing apparatus (e.g., beaker dyer, shaking water bath).

[e]

Beakers, graduated cylinders, and pipettes.

o

Heating plate with magnetic stirrer.

[¢]

pH meter or pH indicator strips.

[¢]

Analytical balance.

4.2 Protocol 1: Vatting and Dyeing

This protocol combines the reduction (vatting) and dyeing steps in a single bath.

e Dye Bath Preparation:

o Prepare the main dye bath with the required volume of deionized water for a 1:20 liquor
ratio.

o Set the bath temperature to 40°C.[1]
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o Add Wetting Agent (1.0 g/L) and Sequestering Agent (1.0 g/L). Stir to dissolve.[16]

o Add the pre-weighed cotton fabric to the bath and run for 10 minutes to ensure thorough
wetting.

o Vat Stock Solution Preparation (to be done separately and added to the main bath):

o In a separate beaker, create a paste with the required amount of Indanthrone dye powder
(e.g., 2.0% owf) and a small amount of warm water.

o Add Sodium Hydroxide (e.g., 12 g/L) and Sodium Hydrosulfite (e.g., 8 g/L) to the dye
paste.[1] The exact amounts can vary based on dye concentration; consult supplier
recommendations.

o Add warm water (50-60°C) to dissolve the mixture, creating the concentrated leuco-dye
stock solution. The solution should turn a clear blue color.[3]

e Dyeing Procedure:

[e]

Add the prepared vat stock solution to the main dye bath containing the fabric.

o

Raise the temperature to 60°C at a rate of 2°C/minute.[1][6]

Maintain the temperature at 60°C and continue dyeing for 45-60 minutes.[17] Ensure the

[¢]

fabric remains fully submerged to prevent premature oxidation.[8]

[¢]

After the dyeing time has elapsed, cool the bath to 40°C.

Remove the fabric, squeeze gently, and proceed immediately to oxidation. Do not rinse at

o

this stage.
4.3 Protocol 2: Oxidation

 Air Oxidation (Optional Initial Step): Expose the dyed, squeezed fabric to the air for 5-10
minutes. This allows for partial oxidation.

e Chemical Oxidation:
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o Prepare a fresh bath at a 1:20 liquor ratio with cold water.

o Add Hydrogen Peroxide (35%) to a concentration of 1.0-2.0 g/L.[1]

o Immerse the dyed fabric in the oxidation bath.

o Raise the temperature to 40-50°C and treat for 10-15 minutes.[1]

o The fabric color will change from the leuco shade back to the final brilliant blue.
o Rinse the fabric thoroughly with cold water.

4.4 Protocol 3: After-treatment (Soaping)

Prepare a fresh bath at a 1:20 liquor ratio with deionized water.

e Add Non-ionic Detergent (2.0 g/L) and Soda Ash (2.0 g/L).[1]

e Immerse the oxidized and rinsed fabric in the bath.

o Raise the temperature to 95-100°C (near boil) and treat for 15-20 minutes.[1][10]
 Drain the soaping liquor.

» Rinse the fabric thoroughly, first with hot water (70°C) and then with cold water, until the rinse
water is clear and the fabric pH is neutral.

e Dry the fabric in an oven or air-dry.

Mandatory Visualizations
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Caption: Reversible reduction-oxidation cycle of Indanthrone dye.
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Caption: Step-by-step workflow for the exhaust dyeing of cellulose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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